![molecular formula C25H25F3N2O B4891058 1-[3-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine](/img/structure/B4891058.png)
1-[3-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine
Overview
Description
1-[3-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine is a compound that has gained significant attention in scientific research. It is a piperazine derivative that has been synthesized and studied for its potential applications in various fields of research.
Mechanism of Action
The mechanism of action of 1-[3-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine is not fully understood. However, it has been found to exhibit potent inhibitory activity against certain enzymes and receptors, which may be responsible for its pharmacological effects.
Biochemical and Physiological Effects:
1-[3-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for drug development. It has also been studied for its potential use in the treatment of neurological disorders and cancer.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-[3-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine in lab experiments is its potent inhibitory activity against certain enzymes and receptors. This makes it a promising candidate for drug development and for studying the mechanisms of various biological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity and side effects, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of 1-[3-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine. One direction is to further investigate its mechanisms of action and potential use in drug development. Another direction is to study its potential use in the treatment of neurological disorders and cancer. Additionally, further research is needed to determine its toxicity and potential side effects, which may limit its use in certain applications.
Synthesis Methods
The synthesis of 1-[3-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine involves the reaction of 3-(benzyloxy)benzylamine with 3-(trifluoromethyl)phenylisocyanate in the presence of a base. The reaction takes place at room temperature and yields the desired compound in good yield.
Scientific Research Applications
1-[3-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been studied for its potential applications in various fields of research. It has been found to exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for drug development. It has also been studied for its potential use in the treatment of neurological disorders and cancer.
properties
IUPAC Name |
1-[(3-phenylmethoxyphenyl)methyl]-4-[3-(trifluoromethyl)phenyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25F3N2O/c26-25(27,28)22-9-5-10-23(17-22)30-14-12-29(13-15-30)18-21-8-4-11-24(16-21)31-19-20-6-2-1-3-7-20/h1-11,16-17H,12-15,18-19H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDVFEWCMCDJEHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)OCC3=CC=CC=C3)C4=CC=CC(=C4)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3-Phenylmethoxyphenyl)methyl]-4-[3-(trifluoromethyl)phenyl]piperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(1-azepanyl)-2-oxoethyl]-N-(3,5-dimethylphenyl)methanesulfonamide](/img/structure/B4890978.png)
![N-[6-methyl-3-(1-piperidinylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]-2-thiophenecarboxamide](/img/structure/B4890986.png)
![2-chloro-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide](/img/structure/B4891001.png)
![N-allyl-2-[(2-methylbenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide](/img/structure/B4891006.png)
![5,6-dimethyl-3-phenyl-2-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4891013.png)
![5-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-3-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine](/img/structure/B4891027.png)
![diphenyl [(4-methylphenyl)hydrazono]malonate](/img/structure/B4891042.png)
![1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine](/img/structure/B4891064.png)
